Cicutol

• CAS RN: 109116-12-3
• Molecular Formula: C17H22O
• Molecular Weight: 242.36 g/mol
• IUPAC Name: (8E,10E,12E)-heptadeca-8,10,12-trien-4,6-diyn-1-ol
• InChI: InChI=1S/C17H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h5-10,18H,2-4,15-17H2,1H3/b6-5+,8-7+,10-9+
• InChI Key: OGSBOMXZSBQDPF-SUTYWZMXSA-N
• Isomeric SMILES: CCCC/C=C/C=C/C=C/C#CC#CCCCO
• SMILES: CCCCC=CC=CC=CC#CC#CCCCO
• synonyms: cicutol

Description

Cicutol is a natural compound found in the plant Cicuta virosa, commonly known as water hemlock. It has been identified as a potential therapeutic agent in various fields of research due to its unique chemical structure and biological properties.

Scientific Research Applications

Electrophysiological Influence

Cicutol, a compound related to cicutoxin, has been investigated for its influence on electrophysiological parameters in neuronal cells. Research conducted by Wittstock et al. (1997) studied the effects of cicutol and similar polyacetylenes on the action potentials of neurons using the pond snail, Lymnaea stagnalis, as a model. This study highlighted that cicutol did not show significant effects on the parameters measured, unlike cicutoxin which notably increased the duration of repolarization in action potentials (Wittstock, Lichtnow, & Teuscher, 1997).

Neurotoxicity Studies

Exploring the structure-activity relationships of neurotoxicity in C(17)-polyacetylenes isolated from water hemlock, Uwai et al. (2000) synthesized various derivatives of cicutoxin, including cicutol. They found that the length and geometry of pi-bond conjugation and the O-functional groups in these compounds are crucial for their activity. Their findings also suggested a correlation between acute toxicity and the ability of these compounds to bind to GABA-gated Cl(-) channels in rat brain cortex (Uwai, Ohashi, Takaya, Ohta, Tadano, Kisara, Shibusawa, Sakakibara, & Oshima, 2000).

Polyacetylene Composition Analysis

In a study by Wittstock et al. (1995), the polyacetylene composition of water hemlock, Cicuta virosa L., was analyzed, revealing the presence of various C(17)-polyacetylenes including cicutol. This research provided insights into the quantitative and qualitative variations in polyacetylene composition of different organs and provenances of water hemlock, contributing to the understanding of its chemical diversity (Wittstock, Hadacek, Wurz, Teuscher, & Greger, 1995).

Potassium Channel Blocker in T Lymphocytes

Strauss et al. (1996) investigated the effect of cicutoxin on K+ currents in activated T lymphocytes and found that cicutoxin is a potent K+ current blocker, inhibiting K+ channel-dependent proliferation of naive and memory T lymphocytes. This study indicates the potential application of cicutol in understanding and possibly modulating immune responses (Strauss, Wittstock, Schubert, Teuscher, Jung, & Mix, 1996).